Cas no 2309797-64-4 (2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine)
2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine
- 2-(3-bromo-4-methoxyphenyl)-3-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-1,3-thiazolidine
-
- Inchi: 1S/C16H20BrN3O3S2/c1-10-15(11(2)19(3)18-10)25(21,22)20-7-8-24-16(20)12-5-6-14(23-4)13(17)9-12/h5-6,9,16H,7-8H2,1-4H3
- InChI Key: AWTHJVILEMYHCR-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C1N(CCS1)S(C1C(C)=NN(C)C=1C)(=O)=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 574
- XLogP3: 2.9
- Topological Polar Surface Area: 98.1
2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6459-7967-2μmol |
2-(3-bromo-4-methoxyphenyl)-3-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,3-thiazolidine |
2309797-64-4 | 90%+ | 2μl |
$57.0 | 2023-04-23 | |
| Life Chemicals | F6459-7967-5μmol |
2-(3-bromo-4-methoxyphenyl)-3-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,3-thiazolidine |
2309797-64-4 | 90%+ | 5μl |
$63.0 | 2023-04-23 | |
| Life Chemicals | F6459-7967-10μmol |
2-(3-bromo-4-methoxyphenyl)-3-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,3-thiazolidine |
2309797-64-4 | 90%+ | 10μl |
$69.0 | 2023-04-23 | |
| Life Chemicals | F6459-7967-20μmol |
2-(3-bromo-4-methoxyphenyl)-3-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,3-thiazolidine |
2309797-64-4 | 90%+ | 20μl |
$79.0 | 2023-04-23 | |
| Life Chemicals | F6459-7967-1mg |
2-(3-bromo-4-methoxyphenyl)-3-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,3-thiazolidine |
2309797-64-4 | 90%+ | 1mg |
$54.0 | 2023-04-23 | |
| Life Chemicals | F6459-7967-2mg |
2-(3-bromo-4-methoxyphenyl)-3-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,3-thiazolidine |
2309797-64-4 | 90%+ | 2mg |
$59.0 | 2023-04-23 | |
| Life Chemicals | F6459-7967-3mg |
2-(3-bromo-4-methoxyphenyl)-3-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,3-thiazolidine |
2309797-64-4 | 90%+ | 3mg |
$63.0 | 2023-04-23 | |
| Life Chemicals | F6459-7967-4mg |
2-(3-bromo-4-methoxyphenyl)-3-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,3-thiazolidine |
2309797-64-4 | 90%+ | 4mg |
$66.0 | 2023-04-23 | |
| Life Chemicals | F6459-7967-5mg |
2-(3-bromo-4-methoxyphenyl)-3-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,3-thiazolidine |
2309797-64-4 | 90%+ | 5mg |
$69.0 | 2023-04-23 | |
| Life Chemicals | F6459-7967-10mg |
2-(3-bromo-4-methoxyphenyl)-3-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,3-thiazolidine |
2309797-64-4 | 90%+ | 10mg |
$79.0 | 2023-04-23 |
2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
Additional information on 2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine
Comprehensive Overview of 2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine (CAS No. 2309797-64-4)
The compound 2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine (CAS No. 2309797-64-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex architecture, featuring a thiazolidine core coupled with a sulfonyl group and a bromo-methoxyphenyl moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the growing demand for novel therapeutics in these areas.
In recent years, the search for small-molecule modulators of biological pathways has intensified, driven by advancements in high-throughput screening and computational drug design. The thiazolidine scaffold, present in this compound, is known for its versatility in interacting with enzymes and receptors, making it a valuable building block in drug development. The incorporation of a sulfonyl group enhances the molecule's ability to form hydrogen bonds, potentially improving its binding affinity to target proteins. This has led to increased interest in structure-activity relationship (SAR) studies involving this compound.
One of the most frequently asked questions in online searches is: "What are the applications of thiazolidine derivatives in drug discovery?" This compound provides a compelling case study. Its 3-bromo-4-methoxyphenyl substituent is particularly noteworthy, as brominated aromatic systems are often explored for their electron-withdrawing properties, which can influence pharmacokinetics. Meanwhile, the 1,3,5-trimethyl-1H-pyrazole fragment adds steric bulk and may contribute to metabolic stability—a critical consideration in modern lead optimization strategies.
From a synthetic chemistry perspective, the preparation of CAS 2309797-64-4 involves sophisticated multi-step organic synthesis, typically starting from commercially available brominated anisole derivatives. The sulfonylation of the pyrazole ring and subsequent cyclocondensation to form the thiazolidine core represent key challenges that have been addressed through innovative catalytic methods. These synthetic routes are often searched by chemists looking for heterocycle formation techniques or sulfone coupling reactions.
The physicochemical properties of this compound align with current trends in drug-likeness optimization. With a molecular weight below 500 Da and moderate lipophilicity, it falls within the desirable range for oral bioavailability—a feature highly sought after in pharmaceutical research. Computational models suggest favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, though experimental validation remains ongoing. This intersection of computational prediction and empirical testing reflects the broader shift toward data-driven drug development.
In the context of precision medicine, researchers are investigating whether structural modifications to this scaffold could yield selective protein-protein interaction inhibitors. The bromine atom at the 3-position offers a potential handle for palladium-catalyzed cross-coupling, enabling diversification of the aromatic ring—a strategy commonly employed in fragment-based drug design. Such approaches respond to the growing need for targeted therapies with reduced off-target effects.
Analytical characterization of 2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine typically employs advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the compound's purity and identity while providing insights into its conformational dynamics—information crucial for understanding its biological interactions. The analytical data also facilitates comparisons with related sulfonamide-containing drugs, a class that includes several clinically approved agents.
As the pharmaceutical industry places greater emphasis on green chemistry, synthetic routes to this compound are being reevaluated for their environmental impact. Recent publications have explored catalyst recycling and solvent reduction in its preparation, addressing common search queries about sustainable synthesis of heterocycles. These developments align with global initiatives for greener pharmaceutical manufacturing while maintaining synthetic efficiency.
The intellectual property landscape surrounding CAS 2309797-64-4 reveals active research across academic and industrial settings. Patent analyses show claims related to its use as a scaffold for library synthesis and potential applications in immune modulation—topics frequently appearing in scientific literature searches. This competitive environment underscores the compound's perceived value in addressing unmet medical needs through novel chemical entities.
Looking ahead, the continued exploration of thiazolidine sulfonyl derivatives like this compound will likely focus on crystallographic studies to elucidate binding modes and in vivo efficacy testing in disease models. Such investigations respond to persistent search trends regarding translational research and bench-to-bedside development timelines. As structural biology techniques advance, high-resolution images of this molecule interacting with biological targets may emerge, providing visual content that enhances both scientific understanding and educational outreach.
2309797-64-4 (2-(3-bromo-4-methoxyphenyl)-3-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)thiazolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)